Cas no 1468-83-3 (3-Acetylthiophene)

3-Acetylthiophene structure
Product Name:3-Acetylthiophene
CAS No:1468-83-3
Molecular Formula:C6H6OS
Molecular Weight:126.176240444183
MDL:MFCD00005468
CID:41429
PubChem ID:87562499
3-Acetylthiophene Properties
Names and Identifiers
-
- 3-Acetylthiophene
- 3-Ethylthiophene
- 3-Acetothienone
- Acetylthiophene
- 1-(3-THIENYL)ETHANONE
- 1-Thien-3-ylethanone
- 1-thiophen-3-ylethanone
- Methyl-3-thienyl ketone
- Methyl 3-Thienyl Ketone
- 3-Acetyl
- 3-Acetylthioph
- 3-Acetylthiophen
- Acetylthiophene,95%
- Acetylthiophene,97%
- 3-Acetylthiophene99%
- 3-Acetylthiophene,98%
- 1-thiophen-3-yl-ethanone
- HY-W007361
- PB17033
- EN300-60615
- 3-THIENYL METHYL KETONE
- MFCD00005468
- Ketone, methyl 3-thienyl
- 1-(3-Thienyl)-Ethanone
- AC-4928
- 1-(thiophen-3-yl)ethanone
- CHEBI:179840
- 3-Acetyl thiophene
- 3-Acetylthiopene
- SY009376
- A904927
- RNIDWJDZNNVFDY-UHFFFAOYSA-
- CS-W007361
- W-108121
- 1-(3-Thienyl)ethanone #
- AKOS005171624
- NS00024811
- 1-(thiophen-3-yl)ethan-1-one
- 1468-83-3
- DTXSID10163498
- Q-200397
- InChI=1/C6H6OS/c1-5(7)6-2-3-8-4-6/h2-4H,1H3
- Ethanone, 1-(3-thienyl)-
- FT-0614860
- 3-acetyl-thiophene
- UNII-XB5SQX2RBW
- 1-(3-thienyl)-1-ethanone
- A1006
- GEO-00043
- XB5SQX2RBW
- BIDD:GT0041
- F0001-0524
- 3-Acetylthiophene, 98%
- SCHEMBL10425
- 1-(3-Thienyl)ethanone, 9CI
- PS-5487
- Z513734012
- EINECS 215-996-4
- AM84424
- AI-942/40192066
- STK503657
- Methyl 3-thienyl ketone
- 1-(3-Thienyl)ethanone
- 1-thien-3-ylethanone
- 3-ACETYLTHIOPHENE
- ALBB-005994
- DB-022174
-
- MDL: MFCD00005468
- InChIKey: RNIDWJDZNNVFDY-UHFFFAOYSA-N
- Inchi: 1S/C6H6OS/c1-5(7)6-2-3-8-4-6/h2-4H,1H3
- SMILES: CC(=O)C1=CSC=C1
- BRN: 107241
Computed Properties
- Exact Mass: 126.01400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 126.013936
- Heavy Atom Count: 8
- Complexity: 101
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 45.3
Experimental Properties
- LogP: 1.95070
- PSA: 45.31000
- Refractive Index: 1.5667 (estimate)
- Boiling Point: 95°C/7mmHg(lit.)
- Melting Point: 59.0 to 62.0 deg-C
- Flash Point: 208-210°C
- Color/Form: White crystalline powder.
- Solubility: Slightly soluble in water.
- Sensitiveness: Light Sensitive
- Density: 1.176 (estimate)
3-Acetylthiophene Security Information
-
Symbol:
- WGK Germany:3
- Safety Term:6.1
- Safety Instruction: S22-S24/25-S36/37
- Packing Group:III
- Packing Group:III
- Risk Phrases:R20/21/22
- Hazard Level:6.1
-
Dangerous goods sign:
- Hazardous Material transportation number:UN2811
- Hazard Statement: H302+H312+H332
- Warning Statement: P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
- Prompt:warning
- Storage Condition:Store at room temperature
- PackingGroup:III
- Risk Phrases: R20/21/22
- Signal Word:Warning
- HazardClass:6.1
3-Acetylthiophene Customs Data
- HS CODE:29349990
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Acetylthiophene Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P001ETA-1g |
Ethanone, 1-(3-thienyl)- |
1468-83-3 | 98% | 1g |
$28.00 | 2025-02-19 | |
A2B Chem LLC | AA65054-1g |
3-Acetylthiophene |
1468-83-3 | 98% | 1g |
$4.00 | 2024-04-20 | |
Aaron | AR001F1M-1g |
Ethanone, 1-(3-thienyl)- |
1468-83-3 | 98% | 1g |
$4.00 | 2025-01-21 | |
abcr | AB540011-1 g |
3-Acetylthiophene, 95%; . |
1468-83-3 | 95% | 1g |
€61.80 | 2023-04-14 | |
Ambeed | A275565-1g |
3-Acetylthiophene |
1468-83-3 | 98% | 1g |
$5.0 | 2024-04-23 | |
Apollo Scientific | OR5739-1g |
3-Acetylthiophene |
1468-83-3 | 98% | 1g |
£10.00 | 2023-09-02 | |
Crysdot LLC | CD11252808-100g |
3-Acetylthiophene |
1468-83-3 | 98% | 100g |
$209 | 2024-07-18 | |
Enamine | EN300-60615-0.05g |
1-(thiophen-3-yl)ethan-1-one |
1468-83-3 | 95% | 0.05g |
$19.0 | 2023-05-03 | |
Life Chemicals | F0001-0524-0.25g |
3-Acetylthiophene |
1468-83-3 | 95%+ | 0.25g |
$18.0 | 2023-11-21 | |
Matrix Scientific | 037464-5g |
1-Thien-3-ylethanone |
1468-83-3 | 5g |
$28.00 | 2023-09-06 |
3-Acetylthiophene Suppliers
atkchemica
Gold Member
(CAS:1468-83-3)3-Acetylthiophene
Order Number:CL17769
Stock Status:in Stock
Quantity:1g/5g/10g/100g
Purity:95%+
Pricing Information Last Updated:Wednesday, 27 November 2024 17:40
Price($):discuss personally
3-Acetylthiophene Related Literature
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Yan Xiao,Xiaopeng Wu,Jiangang Teng,Song Sun,Jin-Tao Yu,Jiang Cheng Org. Biomol. Chem. 2019 17 7552
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Wenxi Chen,Yan Mao,Min Wang,Fei Ling,Changchang Li,Zhangpei Chen,Jinzhong Yao Org. Biomol. Chem. 2023 21 775
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Naiane Naidek,Kai Huang,George Bepete,Maria Luiza M. Rocco,Alain Pénicaud,Aldo J. G. Zarbin,Elisa S. Orth New J. Chem. 2019 43 10482
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Barbora Lemrová,Michal Maloň,Miroslav Soural Org. Biomol. Chem. 2022 20 3811
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Changgook Lee,Younghoon Lee,Jae-Gon Lee,Alan J. Buglass Anal. Methods 2015 7 3521
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Lei Zhao,Shumeng Wang,Jianhong Lü,Junqiao Ding,Lixiang Wang J. Mater. Chem. C 2017 5 9753
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Zengjin Dai,Ying-Min Pan,Shou-Guo Wang,Xumu Zhang,Qin Yin Org. Biomol. Chem. 2021 19 8934
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Cynthia M. Hong,Alexander V. Statsyuk Org. Biomol. Chem. 2013 11 2932
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Jun Xu,Lin Huang,Lei He,Zhigang Ni,Jiabin Shen,Xiaoling Li,Kaixian Chen,Wanmei Li,Pengfei Zhang Green Chem. 2021 23 2123
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Xiulan Sun,Lijuan Zhang,Hongxia Zhang,He Qian,Jian Ji,Lili Tang,Zaijun Li,Genyi Zhang Anal. Methods 2015 7 6664
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1468-83-3)3-Acetylthiophene

Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:1468-83-3)3-Acetylthiophene

Purity:99%/99%
Quantity:100g/500g
Price($):168.0/841.0